Cas no 1492643-36-3 (5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1492643-36-3
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 6222860
• PubChem ID: 65583664
• Update Time: 2025-08-05

5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one
• EN300-1866726
• 5-(2,3-Difluorophenyl)oxazolidin-2-one
• 1492643-36-3
• AKOS014922152
• CS-0349688

• Inchi： 1S/C9H7F2NO2/c10-6-3-1-2-5(8(6)11)7-4-12-9(13)14-7/h1-3,7H,4H2,(H,12,13)
• InChI Key： MXVDJDKBCCAUAB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 199.04448479g/mol
• Monoisotopic Mass: 199.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1492643-36-3)

5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1492643-36-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the oxazolidin-2-one core and difluorophenyl moiety makes it a versatile intermediate for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Researchers are increasingly exploring its potential in addressing antibiotic resistance, a critical global health challenge.

The compound's CAS No. 1492643-36-3 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a 1,3-oxazolidin-2-one ring linked to a 2,3-difluorophenyl group, contributes to its stability and bioavailability. These attributes align with current trends in small-molecule drug design, where fluorination is leveraged to enhance metabolic stability and target binding affinity.

In recent years, the demand for fluorinated building blocks like 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one has surged, driven by their applications in precision medicine and sustainable agriculture. The compound's role in crop protection formulations is under investigation, as it may offer eco-friendly alternatives to conventional pesticides. This aligns with the growing consumer focus on green chemistry and reduced environmental impact.

From a synthetic chemistry perspective, CAS No. 1492643-36-3 exemplifies the strategic use of fluorine substituents to modulate electronic and steric effects. Its heterocyclic scaffold is amenable to further derivatization, making it valuable for combinatorial chemistry libraries. Laboratories frequently search for protocols involving its N-alkylation or ring-opening reactions, reflecting its utility in lead optimization.

The compound's physicochemical properties, including its logP and hydrogen-bonding capacity, are frequently analyzed in QSAR studies. These analyses are crucial for predicting its behavior in biological systems, a topic of high interest in computational drug discovery forums. Additionally, its potential as a protease inhibitor precursor has been discussed in recent virtual screening publications.

Quality control of 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, addressing industry concerns about batch-to-batch consistency. These protocols are often queried by quality assurance professionals seeking to implement ICH guidelines in their workflows.

Emerging applications in material science have also been explored, with studies examining its incorporation into liquid crystal matrices or polymeric coatings. This multidisciplinary relevance positions CAS No. 1492643-36-3 as a compound of interest beyond traditional chemical sectors, resonating with trends in convergent technologies.

Regulatory aspects surrounding this compound frequently appear in REACH compliance discussions, particularly regarding its environmental fate and degradation pathways. These considerations are paramount for manufacturers navigating the evolving landscape of chemical safety assessments in major markets.

In conclusion, 5-(2,3-difluorophenyl)-1,3-oxazolidin-2-one represents a compelling case study in modern medicinal chemistry innovation. Its dual utility in life sciences and advanced materials, combined with its structural elegance, ensures continued research interest. The compound's trajectory mirrors broader shifts toward rational molecular design and multi-purpose chemical platforms in 21st-century science.